![molecular formula C17H19N3O3 B5547575 1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-3-(1H-imidazol-2-yl)piperidine](/img/structure/B5547575.png)
1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-3-(1H-imidazol-2-yl)piperidine
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Description
Synthesis Analysis
The synthesis of related compounds, such as 1-(1,3-benzodioxol-5-ylmethyl)-3-[4-(1H-Imidazol-1-yl)phenoxy]-piperidine analogs, has been reported, demonstrating potent and selective inhibition of NO formation, a key indicator of their chemical synthesis capabilities and potential pharmacological relevance (Wei et al., 2007).
Molecular Structure Analysis
The crystal structure determination of related compounds, such as N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, provides insight into the molecular structure, showcasing planar benzothiazol and imidazol rings and a chair conformation of the piperidin ring, indicating the complexity and specificity of molecular interactions and structure (Yıldırım et al., 2006).
Chemical Reactions and Properties
Research into compounds with similar structures has demonstrated a variety of chemical reactions and properties, including acting as potent antagonists of the NR1A/2B subtype of the NMDA receptor, which suggests significant neuropharmacological potential and chemical reactivity (Wright et al., 1999).
Physical Properties Analysis
Although specific studies on the physical properties of "1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-3-(1H-imidazol-2-yl)piperidine" were not identified, research on similar compounds emphasizes the importance of molecular design in enhancing aqueous solubility and oral absorption, critical aspects of physical properties relevant to pharmacological application (Shibuya et al., 2018).
Chemical Properties Analysis
The synthesis and evaluation of related compounds for antimicrobial activities illustrate the chemical properties that enable interaction with biological systems, a vital consideration in the development of new therapeutic agents (Desai et al., 2015).
Scientific Research Applications
Discovery of Subtype-Selective NMDA Receptor Ligands
A study identified 4-Benzyl-1-[4-(1H-imidazol-4-yl)but-3-ynyl]piperidine as a potent antagonist of the NR1A/2B subtype of the NMDA receptor. This compound showed potential in potentiating the effects of L-DOPA in a rat model of Parkinson's disease when dosed orally (Wright et al., 1999).
Modulation of AMPA Receptor Gated Currents
1-(1,3-benzodioxol-5-ylcarbonyl)-piperidine (1-BCP) was reported to enhance monosynaptic responses in the hippocampus in vivo and improve spatial and olfactory memory in rats. The drug modulates AMPA receptor-mediated inward currents (Arai et al., 1994).
Facilitation of Long-Term Potentiation in Vivo
1-(1,3-benzodioxol-5-ylcarbonyl)piperidine was found to facilitate glutamatergic transmission in the brain after systemic administration, influencing the induction of long-term potentiation in the hippocampus of rats. This implies its utility in enhancing long-term potentiation in vivo and confirms its role in memory processes (Staubli et al., 1994).
Anti-Fatigue Effects of Benzamide Derivatives
A series of benzamide derivatives including 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine were synthesized and analyzed for their anti-fatigue effects. The swimming endurance capacity test in mice showed enhanced forced swimming capacity, suggesting potential applications in combating fatigue (Wu et al., 2014).
properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxin-6-yl-[3-(1H-imidazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3/c21-17(12-3-4-14-15(10-12)23-9-8-22-14)20-7-1-2-13(11-20)16-18-5-6-19-16/h3-6,10,13H,1-2,7-9,11H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMGAFEOGHGLLSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC3=C(C=C2)OCCO3)C4=NC=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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